Cas no 1250430-40-0 (ethyl(4-phenoxybutyl)amine)

• Product Name: ethyl(4-phenoxybutyl)amine
• CAS No: 1250430-40-0
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5880747
• PubChem ID: 62454315
• Update Time: 2025-10-18

ethyl(4-phenoxybutyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, N-ethyl-4-phenoxy-
• n-Ethyl-4-phenoxybutan-1-amine
• ethyl(4-phenoxybutyl)amine
• SCHEMBL7616010
• AKOS011742502
• EN300-1581851
• 1250430-40-0
• CS-0298700

• Inchi： 1S/C12H19NO/c1-2-13-10-6-7-11-14-12-8-4-3-5-9-12/h3-5,8-9,13H,2,6-7,10-11H2,1H3
• InChI Key： ROQGVZIJEVFKJO-UHFFFAOYSA-N
• SMILES： C(NCC)CCCOC1=CC=CC=C1

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.943±0.06 g/cm3(Predicted)
• Boiling Point: 293.2±23.0 °C(Predicted)
• pka: 10.58±0.19(Predicted)

Additional information on ethyl(4-phenoxybutyl)amine

Recent Advances in the Study of 1250430-40-0 and Ethyl(4-phenoxybutyl)amine in Chemical Biology and Pharmaceutical Research

The compound 1250430-40-0, along with its derivative ethyl(4-phenoxybutyl)amine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules have shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their chemical properties, biological activities, and potential clinical applications.

Recent studies have focused on the synthesis and characterization of 1250430-40-0 and its derivatives, including ethyl(4-phenoxybutyl)amine. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm their structural integrity and purity. These compounds have demonstrated notable bioactivity in preliminary in vitro and in vivo assays, suggesting their utility as lead compounds for further drug development.

One of the key findings from recent research is the interaction of ethyl(4-phenoxybutyl)amine with specific biological targets, including enzymes and receptors implicated in various disease pathways. Molecular docking studies have revealed high binding affinity and selectivity, which could be leveraged for the design of more potent and specific therapeutic agents. Additionally, the pharmacokinetic properties of these compounds are currently under investigation to assess their suitability for clinical use.

In the context of drug discovery, the structural versatility of 1250430-40-0 and ethyl(4-phenoxybutyl)amine allows for extensive modifications to optimize their pharmacological profiles. Recent efforts have focused on improving their bioavailability and reducing potential off-target effects. These modifications are guided by computational modeling and structure-activity relationship (SAR) studies, which provide valuable insights into the molecular determinants of their activity.

Furthermore, the potential therapeutic applications of these compounds span a wide range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. Preclinical studies have shown encouraging results, particularly in models of cancer cell proliferation and microbial resistance. These findings underscore the importance of continued research into the mechanisms of action and therapeutic potential of 1250430-40-0 and ethyl(4-phenoxybutyl)amine.

In conclusion, the latest research on 1250430-40-0 and ethyl(4-phenoxybutyl)amine highlights their significant potential in the field of chemical biology and pharmaceutical development. Ongoing studies are expected to further elucidate their mechanisms of action and optimize their therapeutic profiles, paving the way for future clinical applications. This brief serves as a timely update for researchers and professionals in the field, providing a comprehensive overview of current advancements and future directions.